Cas no 1706965-60-7 (2-Bromo-3-fluoro-5H,6H,6aH,7H,8H,9H,10H-pyrido1,2-aquinoxalin-6-one)

• Product Name: 2-Bromo-3-fluoro-5H,6H,6aH,7H,8H,9H,10H-pyrido1,2-aquinoxalin-6-one
• CAS No: 1706965-60-7
• MF: C₁₂H₁₂BrFN₂O
• MW: 299.138885498047
• MDL: MFCD27861927
• CID: 4612074
• PubChem ID: 110209340
• Update Time: 2025-05-30

2-Bromo-3-fluoro-5H,6H,6aH,7H,8H,9H,10H-pyrido1,2-aquinoxalin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-fluoro-5H,6H,6aH,7H,8H,9H,10H-pyrido[1,2-a]quinoxalin-6-one
• 5H-Pyrido[1,2-a]quinoxalin-6(6aH)-one, 2-bromo-3-fluoro-7,8,9,10-tetrahydro-
• 2-Bromo-3-fluoro-5H,6H,6aH,7H,8H,9H,10H-pyrido1,2-aquinoxalin-6-one

• MDL： MFCD27861927
• Inchi： 1S/C12H12BrFN2O/c13-7-5-11-9(6-8(7)14)15-12(17)10-3-1-2-4-16(10)11/h5-6,10H,1-4H2,(H,15,17)
• InChI Key： DLEQFWNSDFUFER-UHFFFAOYSA-N
• SMILES： N12CCCCC1C(=O)NC1=C2C=C(Br)C(F)=C1

Additional information on 2-Bromo-3-fluoro-5H,6H,6aH,7H,8H,9H,10H-pyrido1,2-aquinoxalin-6-one

Introduction to 2-Bromo-3-fluoro-5H,6H,6aH,7H,8H,9H,10H-pyrido1,2-aquinoxalin-6-one (CAS No. 1706965-60-7)

2-Bromo-3-fluoro-5H,6H,6aH,7H,8H,9H,10H-pyrido1,2-aquinoxalin-6-one is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyridoquinoxaline class of molecules, which are known for their diverse pharmacological effects. The presence of both bromo and fluoro substituents in its structure enhances its utility as a building block in the synthesis of more complex pharmaceutical agents. The CAS number 1706965-60-7 uniquely identifies this compound and distinguishes it from other isomers or analogs.

The molecular framework of 2-Bromo-3-fluoro-5H,6H,6aH,7H,8H,9H,10H-pyrido1,2-aquinoxalin-6-one consists of a fused ring system comprising a pyridine and a quinoxaline moiety. This structural motif is particularly interesting because it allows for multiple sites of interaction with biological targets. The bromo substituent at the 2-position and the fluoro group at the 3-position contribute to the compound's reactivity and selectivity in various chemical transformations. These features make it a valuable intermediate in the development of novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Pyridoquinoxalines have been extensively studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. The structural complexity of 2-Bromo-3-fluoro-5H,6H,6aH,7H,8H,9H,10H-pyrido1,2-aquinoxalin-6-one provides a rich scaffold for medicinal chemists to explore modifications that can enhance its pharmacokinetic properties and therapeutic efficacy.

In particular, the fluoro group at the 3-position has been shown to improve metabolic stability and binding affinity in several drug candidates. This substitution pattern is often employed to modulate bioavailability and target specificity. The bromo group at the 2-position serves as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more elaborate molecular architectures that can interact with biological receptors with high precision.

The synthesis of 2-Bromo-3-fluoro-5H,6H,6aH,7H,8H,9H,10H-pyrido1,2-aquinoxalin-6-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyridoquinoxaline core. Subsequent halogenation steps introduce the bromo and fluoro substituents at desired positions. The final product is then purified using techniques such as column chromatography or recrystallization to meet pharmaceutical-grade standards.

One of the most compelling aspects of this compound is its potential as an antitumor agent. Preclinical studies have demonstrated that derivatives of pyridoquinoxalines can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The bromo and fluoro substituents play a crucial role in enhancing these effects by improving binding affinity to target proteins such as kinases and transcription factors.

Furthermore, research has indicated that 2-Bromo-3-fluoro-5H,6H,6aH,7H,8H,9H,10H-pyrido1,2-aquinoxalin-6-one may have applications in treating infectious diseases caused by viruses or bacteria. Its ability to modulate enzyme activity has led to investigations into its potential as an antiviral or antibacterial agent. The structural features that make it effective against these pathogens also contribute to its versatility as a scaffold for drug design.

The development of new synthetic methodologies has been instrumental in expanding the library of available pyridoquinoxalines. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable production processes. These innovations not only reduce costs but also minimize environmental impact during drug development.

Future directions in research on 2-Bromo-3-fluoro-5H,6H,6aH,7H,8H,